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Compound of Interest

Compound Name: 4-Deacetylneosolaniol

CAS No.: 74833-39-9

Cat. No.: B1223109

Get Quote

Executive Summary: The "Missing CRM" Challenge
In the high-stakes field of trichothecene analysis—whether for food safety compliance or drug

metabolism pharmacokinetics (DMPK)—4-Deacetylneosolaniol (4-DAN) presents a specific

supply chain challenge. Unlike its parent compounds (T-2 Toxin, HT-2 Toxin) or major analogs

(Deoxynivalenol), there is currently no commercially available ISO 17034 Certified Reference

Material (CRM) for 4-Deacetylneosolaniol.

This absence forces laboratories to rely on Research Grade Analytical Standards, introducing

significant risk regarding purity, stoichiometry, and traceability. This guide outlines the only

scientifically robust pathway to source, validate, and utilize non-certified 4-DAN standards

without compromising data integrity.

Critical Quality Attributes (CQAs) for 4-DAN Standards
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Attribute Requirement Why it Matters

Purity >95% (HPLC/NMR)

Impurities (e.g., Neosolaniol)

share fragmentation channels,

causing false positives.

Identity 1H-NMR & MS/MS confirmed

Isomeric trichothecenes are

common; retention time alone

is insufficient.

Format Solid (Lyophilized)

Solutions are unstable due to

ester hydrolysis

(deacetylation).

CAS RN 74833-39-9

Ensures you are not buying

the parent Neosolaniol (CAS

36519-25-2).

Sourcing Strategy: Navigating the Supply Gap
Since you cannot purchase an ISO 17034 CRM, you must adopt a "Tiered Sourcing Strategy."

The goal is to procure the highest available grade and elevate it to "In-House Reference

Material" status through characterization.
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Feature
Tier 1: Analytical Standard

(Recommended)
Tier 2: Research Chemical

(High Risk)

Primary Vendors

Toronto Research Chemicals

(TRC), Fermentek, AnalytiCon

Discovery

General chemical

marketplaces, Alibaba,

unverified synthesizers

Documentation
CoA with HPLC purity, 1H-

NMR, Mass Spec

Simple label or basic structure

confirmation

Purity Typically >95% or >97%
Often "Technical Grade"

(~90%)

Traceability Lot-specific data None

Risk Mitigation
Requires only identity

verification

Requires full qNMR purity

assessment

Recommended Sourcing Workflow (Decision Matrix)

Start: Sourcing 4-DAN Check for ISO 17034 CRM
(Currently Unavailable)

Search Tier 1 Vendors
(TRC, Fermentek)
CAS: 74833-39-9

Proceed to Tier 1
Product Found?

Purchase Analytical Standard
(Solid Format)Yes

Commission Custom Synthesis
(High Cost, High Control)

No

Click to download full resolution via product page

Figure 1: Decision logic for sourcing non-certified reference materials when ISO 17034 options

are absent.

Experimental Protocol: In-House Validation
Because the standard is not ISO 17034 certified, you cannot blindly accept the vial

concentration. You must perform an intake validation.

Phase 1: Identity & Purity Verification (The "Self-
Validating" Step)
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If qNMR is unavailable, use this relative response method:

Reference Anchor: Prepare a fresh stock of a certified related trichothecene (e.g.,

Neosolaniol ISO 17034 CRM or T-2 Toxin CRM).

UV Scan: Trichothecenes have weak UV absorbance (end absorption <200nm), making

HPLC-UV unreliable for purity without derivatization.

LC-MS/MS Purity Check:

Inject the new 4-DAN standard (1 µg/mL).

Scan for the parent mass (Neosolaniol, +42 Da) and hydrolyzed product (T-2 Tetraol, -42

Da).

Acceptance Criteria: The 4-DAN peak must represent >95% of the total ion current (TIC)

in the window.

Phase 2: LC-MS/MS Method Parameters
Use the following transitions to establish your Multiple Reaction Monitoring (MRM) method.

These values are derived from Type A trichothecene fragmentation patterns (ammonium

adducts are preferred for sensitivity).

Instrument Conditions:

Ionization: ESI Positive (+)

Mobile Phase A: Water + 5mM Ammonium Acetate + 0.1% Formic Acid

Mobile Phase B: Methanol + 5mM Ammonium Acetate + 0.1% Formic Acid

Column: C18 (e.g., Zorbax Eclipse Plus or Acquity BEH), 1.8 µm.

MRM Transition Table:
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Analyte
Precursor
Ion (m/z)

Product Ion
1 (Quant)

Product Ion
2 (Qual)

Cone
Voltage (V)

Collision
Energy (eV)

4-

Deacetylneos

olaniol

358.2 263.1 203.1 30 15 / 20

Internal

Standard

(Surrogate)

Deepoxy-

deoxynivalen

ol

281.3 231.1 175.1 35 18

13C-T-2

Toxin
484.5 322.1 233.1 30 22

Note: The precursor 358.2 corresponds to the ammonium adduct. The fragment 263 represents

the loss of isovaleric acid/acetate groups characteristic of the neosolaniol backbone.

Application: Handling & Stability
Warning: 4-Deacetylneosolaniol contains ester linkages susceptible to hydrolysis.

Storage: Store neat solid at -20°C.

Solvent: Dissolve in 100% Acetonitrile. Avoid Methanol for long-term storage

(transesterification risk).

Working Solutions: Prepare fresh weekly. Do not store aqueous dilutions >24 hours.
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Receive Solid Standard
(Store at -20°C)

Gravimetric Prep
(Use 5-place balance)

Dissolve in 100% ACN
(Stock 1 mg/mL)

Purity Check (LC-MS/MS)

Purity >95%
Assign Value

Pass

Purity <95%
Contact Vendor

Fail

Click to download full resolution via product page

Figure 2: In-house validation workflow for non-certified reference materials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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